Cas no 28705-96-6 (4-Hydroxychlorpropham)

• Product Name: 4-Hydroxychlorpropham
• CAS No: 28705-96-6
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• MDL: MFCD20414567
• CID: 257800
• PubChem ID: 92262
• Update Time: 2025-11-02

4-Hydroxychlorpropham Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(3-chloro-4-hydroxyphenyl)-, 1-methylethyl ester (9CI)
• Carbamic acid, (3-chloro-4-hydroxyphenyl)-, 1-methylethyl ester
• propan-2-yl N-(3-chloro-4-hydroxyphenyl)carbamate
• EN300-264458
• Isopropyl 3-chloro-4-hydroxyphenylcarbamate
• 4-Ohcipc
• 28705-96-6
• Isopropyl 3-chloro-4-hydroxycarbanilate
• AKOS014117740
• 3-Chloro-4-Hydroxycarbanilic Acid, Isopropyl Ester
• Isopropyl 4-hydroxy-3-chlorocarbanilate
• Isopropyl N-(3-chloro-4-hydroxyphenyl)carbamate
• isopropyl(3-chloro-4-hydroxyphenyl)carbamate
• isopropyl-3-chloro-4-hydroxycarbanilate
• Z1250131410
• Carbanilic acid, 3-chloro-4-hydroxy-, isopropyl ester
• DTXSID10182866
• 4-Hydroxychlorpropham
• Isopropyl 3-chloro-4-hydroxyphenylcarbamate #
• Carbamic acid, (3-chloro-4-hydroxyphenyl)-, 1-methylethyl ester (9CI)
• isopropyl (3-chloro-4-hydroxyphenyl)carbamate

• MDL： MFCD20414567
• Inchi： 1S/C10H12ClNO3/c1-6(2)15-10(14)12-7-3-4-9(13)8(11)5-7/h3-6,13H,1-2H3,(H,12,14)
• InChI Key： LODWUFQKCTUNBU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(=O)OC(C)C)O

Computed Properties

• Exact Mass: 229.05066
• Monoisotopic Mass: 229.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 287.8°Cat760mmHg
• Flash Point: 127.8°C
• Refractive Index: 1.59
• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 4-Hydroxychlorpropham

4-Hydroxychlorpropham (CAS No. 28705-96-6): Properties, Applications, and Market Insights

4-Hydroxychlorpropham (CAS No. 28705-96-6) is a significant chemical compound widely studied in agricultural and biochemical research. As a derivative of chlorpropham, this compound has garnered attention for its unique properties and potential applications. In this comprehensive guide, we delve into the chemical structure of 4-Hydroxychlorpropham, its synthesis, industrial uses, and the latest market trends.

The molecular formula of 4-Hydroxychlorpropham is C10H12ClNO2, with a hydroxyl group attached to the phenyl ring. This modification enhances its solubility and reactivity compared to its parent compound. Researchers often explore 4-Hydroxychlorpropham solubility and stability under various environmental conditions, making it a subject of interest in sustainable agriculture and green chemistry initiatives.

One of the primary applications of 4-Hydroxychlorpropham lies in its role as a metabolite of chlorpropham, a widely used sprout suppressant in potato storage. Understanding its degradation pathways of 4-Hydroxychlorpropham is crucial for assessing environmental impact and food safety. Recent studies have focused on its biodegradation by soil microorganisms, aligning with the global push for eco-friendly agrochemicals.

From a commercial perspective, the demand for 4-Hydroxychlorpropham reference standards has grown significantly in analytical laboratories. Quality control and regulatory compliance in food safety testing require precise measurement of this compound, especially in potato products. The analytical methods for 4-Hydroxychlorpropham detection, including HPLC and LC-MS techniques, have become more sophisticated to meet stringent food safety regulations worldwide.

Innovative research has explored potential pharmaceutical applications of 4-Hydroxychlorpropham derivatives. Some studies suggest modified versions might exhibit interesting biological activities, though this remains an area of active investigation. The compound's structural features make it a candidate for further medicinal chemistry studies on 4-Hydroxychlorpropham analogs.

Environmental scientists are particularly interested in the ecotoxicology of 4-Hydroxychlorpropham. As concerns grow about chemical persistence in ecosystems, researchers are developing more sensitive assays to detect trace amounts in water and soil. This aligns with current trends in environmental monitoring and the circular economy concept gaining traction globally.

The synthesis and production of 4-Hydroxychlorpropham have seen technological advancements in recent years. Modern synthetic routes to 4-Hydroxychlorpropham emphasize greener chemistry principles, reducing waste and energy consumption. These developments respond to the chemical industry's increasing focus on sustainable manufacturing processes.

In the regulatory landscape, 4-Hydroxychlorpropham safety data continues to be updated as new research emerges. Various agencies worldwide are evaluating its profile as part of comprehensive risk assessments of chlorpropham and its metabolites. This regulatory scrutiny reflects the growing emphasis on chemical safety in agricultural practices.

For researchers working with 4-Hydroxychlorpropham, proper handling and storage recommendations are essential. While not classified as hazardous under standard conditions, appropriate laboratory practices should always be followed when handling this compound, especially in powdered form.

The future outlook for 4-Hydroxychlorpropham research appears promising, with several directions emerging. These include exploring its potential as a biochemical tool, developing more sensitive detection methods, and investigating its environmental fate more comprehensively. As analytical techniques advance, our understanding of this compound's behavior in complex systems continues to grow.

Market analysts note steady growth in the 4-Hydroxychlorpropham reference material sector, driven by increased food safety testing and environmental monitoring requirements. The compound's importance as a chlorpropham marker ensures continued relevance in analytical chemistry circles.

From a technical perspective, the spectroscopic characterization of 4-Hydroxychlorpropham has been well-documented, with detailed NMR and mass spectral data available in scientific literature. These references prove invaluable for researchers identifying or quantifying the compound in various matrices.

In conclusion, 4-Hydroxychlorpropham (CAS No. 28705-96-6) represents an important compound at the intersection of agriculture, environmental science, and analytical chemistry. Its study contributes to our understanding of chemical metabolism, food safety, and sustainable agricultural practices. As research continues to uncover new aspects of this molecule, its significance in both scientific and industrial contexts is likely to grow further.